Cas no 1337879-96-5 (3-chloroisoquinoline-7-carbaldehyde)

• Product Name: 3-chloroisoquinoline-7-carbaldehyde
• CAS No: 1337879-96-5
• MF: C₁₀H₆ClNO
• MW: 191.613741397858
• MDL: MFCD22380180
• CID: 1238834
• PubChem ID: 75412032
• Update Time: 2025-06-20

3-chloroisoquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloroisoquinoline-7-carbaldehyde
• 3-chloro-7-Isoquinolinecarboxaldehyde
• 1337879-96-5
• 3-Chloroisoquinoline-7-carboxaldehyde
• CS-0370261
• MFCD22380180
• HIXSLXFMBLMVCZ-UHFFFAOYSA-N
• DA-23734
• SCHEMBL15550779
• 3-Chloro-2-azanaphthalene-7-carboxaldehyde, 3-Chloro-7-formylisoquinoline
• AS-73068
• AKOS027251401

• MDL： MFCD22380180
• Inchi： 1S/C10H6ClNO/c11-10-4-8-2-1-7(6-13)3-9(8)5-12-10/h1-6H
• InChI Key： HIXSLXFMBLMVCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC(C=O)=CC=2C=N1

Computed Properties

• Exact Mass: 191.0137915g/mol
• Monoisotopic Mass: 191.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30Ų

Additional information on 3-chloroisoquinoline-7-carbaldehyde

Professional Introduction to 3-chloroisoquinoline-7-carbaldehyde (CAS No. 1337879-96-5)

3-chloroisoquinoline-7-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1337879-96-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and structural versatility. The presence of both a chlorine substituent at the 3-position and an aldehyde group at the 7-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural framework of 3-chloroisoquinoline-7-carbaldehyde consists of a benzene ring fused to a pyridine ring, with the chlorine atom and aldehyde functionality serving as key pharmacophoric elements. This arrangement allows for multiple interactions with biological targets, including enzymes and receptors, which has spurred extensive research into its potential applications in medicinal chemistry. The compound’s ability to participate in various chemical reactions, such as condensation, oxidation, and reduction, further enhances its utility as a building block in the synthesis of more complex molecules.

In recent years, 3-chloroisoquinoline-7-carbaldehyde has been explored as a precursor in the development of novel therapeutic agents. Its derivatives have shown promise in preclinical studies as inhibitors of specific enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The aldehyde group, in particular, serves as a versatile handle for further functionalization, enabling the creation of diverse analogs with tailored biological properties. Researchers have leveraged this compound to develop small-molecule inhibitors that modulate critical signaling cascades, demonstrating its importance in drug design.

One of the most compelling aspects of 3-chloroisoquinoline-7-carbaldehyde is its role in the synthesis of bioactive molecules that exhibit inhibitory activity against target proteins. For instance, studies have highlighted its utility in generating inhibitors of kinases and other enzymes involved in tumor progression. The chlorine substituent at the 3-position enhances electrophilicity, facilitating nucleophilic addition reactions that are pivotal in constructing complex scaffolds. This feature has been exploited to create molecules with improved binding affinity and selectivity toward therapeutic targets.

The pharmaceutical industry has shown particular interest in isoquinoline derivatives due to their structural similarity to natural products with known pharmacological effects. 3-chloroisoquinoline-7-carbaldehyde serves as a key intermediate in synthesizing analogs that mimic these natural products while offering enhanced pharmacokinetic profiles. Recent advancements in computational chemistry have further accelerated the design of novel derivatives by predicting their binding modes and interactions with biological targets. This synergy between experimental synthesis and computational modeling has been instrumental in optimizing lead compounds derived from 3-chloroisoquinoline-7-carbaldehyde.

Moreover, the compound’s reactivity makes it a valuable tool for exploring new synthetic methodologies. Researchers have employed 3-chloroisoquinoline-7-carbaldehyde in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct biaryl structures prevalent in many bioactive molecules. These transformations have enabled the generation of structurally diverse libraries for high-throughput screening, streamlining the discovery process for new drug candidates. The versatility of this intermediate underscores its significance in modern synthetic organic chemistry.

The exploration of 3-chloroisoquinoline-7-carbaldehyde extends beyond oncology; it has also been investigated for its potential antimicrobial and anti-inflammatory properties. Derivatives of this compound have demonstrated activity against resistant bacterial strains and inflammatory pathways, suggesting broad therapeutic applications. The ability to modify both the chlorine and aldehyde functionalities allows for fine-tuning of biological activity, making it adaptable to various disease targets. This adaptability has positioned 3-chloroisoquinoline-7-carbaldehyde as a cornerstone molecule in medicinal chemistry research.

In conclusion,3-chloroisoquinoline-7-carbaldehyde (CAS No. 1337879-96-5) is a multifaceted compound with significant implications for drug discovery and synthetic chemistry. Its unique structural features enable diverse functionalization strategies, leading to the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this intermediate,3-chloroisoquinoline-7-carbaldehyde is poised to remain at the forefront of pharmaceutical innovation.